Cas no 1261790-16-2 (C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine)

• Product Name: C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine
• CAS No: 1261790-16-2
• MF: C₁₅H₁₁F₆N
• MW: 319.244964838028
• CID: 4992316
• Update Time: 2025-10-28

C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine

• Inchi： 1S/C15H11F6N/c16-14(17,18)12-4-1-9(2-5-12)10-3-6-13(15(19,20)21)11(7-10)8-22/h1-7H,8,22H2
• InChI Key： NLGSXYBRCPLBJP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CN)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine

CAS No. 1261790-16-2: C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine

The compound C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine (CAS No. 1261790-16-2) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with trifluoromethyl groups at the 4 and 4' positions, and a methylamine group attached to the 3 position of one of the phenyl rings. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial contexts.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki coupling and nucleophilic aromatic substitution. These techniques allow for the controlled assembly of the biphenyl framework and the subsequent attachment of the methylamine group. The use of trifluoromethyl substituents is particularly noteworthy, as they contribute to the compound's stability, electronic properties, and resistance to environmental factors. This makes C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine an ideal candidate for applications requiring robust chemical structures.

One of the most promising areas of application for this compound is in drug discovery and development. The methylamine group serves as a versatile functional moiety that can be further modified to create bioactive molecules with potential therapeutic effects. Recent studies have explored its role as a building block for designing kinase inhibitors and other enzyme-targeting agents. The trifluoromethyl groups enhance the molecule's lipophilicity and bioavailability, which are critical factors in drug design.

In addition to its pharmaceutical applications, C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine has found utility in materials science, particularly in the development of advanced polymers and electronic materials. Its rigid biphenyl structure provides mechanical stability, while the trifluoromethyl groups contribute to thermal resistance and chemical inertness. Researchers have investigated its potential as a precursor for high-performance polymers used in aerospace and automotive industries.

The synthesis of this compound involves a multi-step process that begins with the preparation of the biphenyl core. This is typically achieved through coupling reactions between aryl halides and boronic acids under palladium-catalyzed conditions. Subsequent steps involve the introduction of trifluoromethyl groups via electrophilic substitution or directed metallation techniques. Finally, the methylamine group is introduced through nucleophilic substitution or reductive amination, depending on the specific reaction conditions.

From an environmental standpoint, C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine exhibits favorable properties that align with sustainable chemistry practices. Its high stability reduces degradation by environmental factors, minimizing potential ecological impacts. Furthermore, its synthesis can be optimized to minimize waste generation and energy consumption, contributing to greener chemical processes.

Recent research has also highlighted its potential in catalysis applications. The trifluoromethyl groups act as electron-withdrawing substituents that can modulate the electronic environment of adjacent functional groups, enhancing catalytic activity in certain reactions. This has led to investigations into its use as a ligand or catalyst support in transition metal-catalyzed processes.

In conclusion, C-(4,4'-Bis(trifluoromethyl)biphenyl-3-yl)-methylamine (CAS No. 1261790-16-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules while maintaining compatibility with sustainable chemical practices. As research continues to uncover new functionalities and applications for this compound, its role in shaping future technologies is expected to grow significantly.